Cas no 24186-37-6 (1-chloro-5,6,7-trimethoxy-isoquinoline)

1-chloro-5,6,7-trimethoxy-isoquinoline structure
24186-37-6 structure
Product Name:1-chloro-5,6,7-trimethoxy-isoquinoline
CAS No:24186-37-6
MF:C12H12ClNO3
MW:253.681582450867
CID:1416860
PubChem ID:79020721
Update Time:2025-04-20

1-chloro-5,6,7-trimethoxy-isoquinoline Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-5,6,7-trimethoxy-isoquinoline
    • LogP
    • ISOQUINOLINE, 1-CHLORO-5,6,7-TRIMETHOXY
    • 24186-37-6
    • AKOS017558565
    • 1-CHLORO-5,6,7-TRIMETHOXYISOQUINOLINE
    • Inchi: 1S/C12H12ClNO3/c1-15-9-6-8-7(4-5-14-12(8)13)10(16-2)11(9)17-3/h4-6H,1-3H3
    • InChI Key: WMEXGDBRVOKYDM-UHFFFAOYSA-N
    • SMILES: ClC1C2C=C(C(=C(C=2C=CN=1)OC)OC)OC

Computed Properties

  • Exact Mass: 253.05066
  • Monoisotopic Mass: 253.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.6A^2
  • XLogP3: 3

Experimental Properties

  • Density: 1.264
  • Boiling Point: 381.586°C at 760 mmHg
  • Flash Point: 184.577°C
  • Refractive Index: 1.583
  • PSA: 40.58
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